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Compound of Interest

Compound Name: Lead titanate

Cat. No.: B084706 Get Quote

Lead Zirconate Titanate (PZT) is one of the most widely used piezoelectric ceramic materials,

valued for its ability to convert mechanical stress into an electrical charge and vice versa.[1][2]

This property, known as the piezoelectric effect, is quantified by several coefficients that are

critical for designing sensors, actuators, and transducers.[3][4] PZT compositions are generally

categorized as "soft" or "hard," terms that refer to the mobility of the electric dipoles within the

material's domain structure.[5]

Soft PZT materials, such as PZT-5A and PZT-5H, are characterized by high piezoelectric

constants, high sensitivity, and high electromechanical coupling coefficients.[5] This makes

them ideal for applications requiring high sensitivity, such as sensors, accelerometers, and

actuators.[5][6]

Hard PZT materials, including PZT-4 and PZT-8, exhibit lower piezoelectric constants but offer

high power handling capabilities, lower mechanical and dielectric losses, and high resistance to

depolarization under high electrical or mechanical stress.[5][6] These characteristics make

them suitable for high-power applications like ultrasonic transducers for cleaning, welding, and

sonar.[5]

Quantitative Comparison of Piezoelectric Properties
The performance of different PZT compositions can be directly compared through their key

piezoelectric and dielectric properties. The following table summarizes typical room-

temperature values for common PZT types.
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Property
PZT-4
(Hard)

PZT-5A
(Soft)

PZT-5H
(Soft)

PZT-8
(Hard)

Units

Piezoelectric

Charge

Constant

(d₃₃)

295[7] 374[7] 585[7] 225[7]
x 10⁻¹² m/V

or pC/N

Piezoelectric

Charge

Constant

(d₃₁)

-122[7] -171[7] -265[7] -97[7]
x 10⁻¹² m/V

or pC/N

Planar

Coupling

Coefficient

(kₚ)

0.58[7] 0.60[7] 0.65[7] 0.51[7] -

Relative

Dielectric

Constant

(K₃₃ᵀ)

1300[7] 1700[7] 3400[7] 1000[7] -

Curie

Temperature

(T꜀)

325[7] 350[7] 195[7] 300[7] °C

Mechanical

Quality

Factor (Qₘ)

400[7] 100[7] 65[7] 1000[7] -

Data sourced from published supplier specifications. Values can vary based on manufacturing

processes.[7]

Experimental Protocols for Coefficient Measurement
The determination of piezoelectric coefficients is governed by established standards, such as

those from the IEEE and IEC, and involves precise sample preparation and measurement

techniques.[8][9]
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1. Sample Preparation:

Synthesis: PZT ceramics are typically produced by sintering high-purity metal oxides,

including lead, zirconium, and titanium oxides.[2]

Shaping: The sintered ceramic is cut into specific geometries (e.g., thin disks for radial mode,

long rods for longitudinal mode) appropriate for the coefficient being measured.[10][11]

Electroding: Conductive electrodes, often a thin layer of silver or platinum, are applied to the

relevant faces of the sample.[12]

Poling: This is a critical step where the ceramic is heated below its Curie temperature while a

strong DC electric field is applied. This process aligns the ferroelectric domains, inducing a

net permanent polarization and thus, piezoelectric properties.[12]

2. Measurement Methodologies: There are three primary methods for measuring piezoelectric

coefficients:

Quasi-Static Method (Berlincourt Method): This is a direct measurement technique where a

known, slowly varying mechanical stress is applied to the poled ceramic sample.[13] The

resulting electrical charge that accumulates on the electrodes is measured with a charge

amplifier. The piezoelectric charge coefficient d is then calculated as the ratio of charge to

the applied force. For example, d₃₃ is measured when the force and charge are in the same

direction as the poling axis.[12]

Laser Interferometry: This method relies on the inverse piezoelectric effect.[13] A high-

precision laser interferometer is used to measure the minute physical displacement (strain)

of the ceramic's surface when a known electric field is applied. This technique is highly

accurate and provides a direct measurement of strain for calculating coefficients like d₃₃.[12]

[14]

Resonance Method (Frequency Method): This is a dynamic method where the electrical

impedance of the piezoelectric sample is measured over a range of frequencies.[13] The

frequencies at which minimum impedance (resonance, fᵣ) and maximum impedance (anti-

resonance, fₐ) occur are identified. These frequencies, along with the sample's geometry and

density, are used in formulas defined by IEEE standards to calculate the electromechanical
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coupling coefficients (e.g., kₚ), elastic constants, and subsequently, the piezoelectric

coefficients.[9][11]

PZT Composition Classification

Soft PZT

Hard PZT

PZT Materials

PZT-5A

Soft

PZT-5H
Soft

PZT-4
Hard

PZT-8Hard

Key Properties:
- High d₃₃, kₚ

- High Sensitivity
- High Dielectric Constant

- Lower Qₘ

Primary Applications:
- Sensors & Hydrophones

- Accelerometers
- Low-Power Actuators

Key Properties:
- Lower d₃₃, kₚ

- High Power Handling
- High Qₘ (Low Loss)

- High Depolarization Resistance

Primary Applications:
- High-Power Transducers

- Ultrasonic Cleaning & Welding
- Sonar Projectors

Click to download full resolution via product page

Classification and application workflow for PZT materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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